Cas no 16625-34-6 ((1R,2R,3R,8S,12S,13S,16R,18S)-12-Hydroxy-16-methyl-17-azapentacyclo[10.7.1.02,11.03,8.013,18]icos-10-en-9-one)

(1R,2R,3R,8S,12S,13S,16R,18S)-12-Hydroxy-16-methyl-17-azapentacyclo[10.7.1.02,11.03,8.013,18]icos-10-en-9-one structure
16625-34-6 structure
Product Name:(1R,2R,3R,8S,12S,13S,16R,18S)-12-Hydroxy-16-methyl-17-azapentacyclo[10.7.1.02,11.03,8.013,18]icos-10-en-9-one
CAS No:16625-34-6
MF:C20H29NO2
MW:315.449765920639
CID:200351
Update Time:2024-02-28

(1R,2R,3R,8S,12S,13S,16R,18S)-12-Hydroxy-16-methyl-17-azapentacyclo[10.7.1.02,11.03,8.013,18]icos-10-en-9-one Chemical and Physical Properties

Names and Identifiers

    • 3,4α-[(4aβ,8aβ)-2α-Methyl-5-hydroxydecahydroquinoline-5α,7α-diyl]-1,4,4aα,5,6,7,8,8aβ-octahydronaphthalene-1-one
    • 7,13-Methano-5H-naphtho[2',1':4,5]cyclohepta[1,2-b]pyridin-5-one,1,2,3,4,4a,7,7a,8,9,10,11,11a,12,13,13a,13b-hexadecahydro-7-
    • 7,13-Methano-5H-naphtho[2',1':4,5]cyclohepta[1,2-b]pyridin-5-one,1,2,3,4,4a,7,7a,8,9,10,11,11a,12,13,13a,13b-hexadecahydro-7-hydroxy-10-methyl-,(4aR,7R,7aR,10S,11aR,13S,13aS,13bS)-
    • (-)-Galbulimima alkaloid 13
    • (-)-GB 13
    • 1-Demethylhimbadine
    • Alkaloid GB 13
    • Himbadine,1-demethyl- (8CI)
    • Alkaloid GB-13
    • (4aS)-1,2,3,4,4a,7,7aα,8,9,10,11,11aα,12,13,13aβ,13bα-Hexadecahydro-7-hydroxy-10β-methyl-7α,13α-methano-5H-naphtho[2',1':4,5]cyclohepta[1,2-b]pyridin-5-one
    • (1R,2R,3R,8S,12S,13S,16R,18S)-12-Hydroxy-16-methyl-17-azapentacyclo[10.7.1.02,11.03,8.013,18]icos-10
    • (1R,2R,3R,8S,12S,13S,16R,18S)-12-Hydroxy-16-methyl-17-azapentacyclo[10.7.1.02,11.03,8.013,18]icos-10-en-9-one
    • Inchi: 1S/C20H29NO2/c1-11-6-7-15-17(21-11)8-12-10-20(15,23)16-9-18(22)13-4-2-3-5-14(13)19(12)16/h9,11-15,17,19,21,23H,2-8,10H2,1H3/t11-,12-,13+,14+,15+,17+,19-,20+/m1/s1
    • InChI Key: XDNWMBOYOPJFHT-YKKMPQFKSA-N
    • SMILES: O[C@]12C3=CC([C@H]4CCCC[C@@H]4[C@H]3[C@H](C[C@H]3[C@@H]1CC[C@@H](C)N3)C2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 570
  • Topological Polar Surface Area: 49.3
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